Cas no 2167588-80-7 (5-bromo-2-(bromodifluoromethyl)pyrimidine)

• Product Name: 5-bromo-2-(bromodifluoromethyl)pyrimidine
• CAS No: 2167588-80-7
• MF: C₅H₂Br₂F₂N₂
• MW: 287.887586116791
• CID: 6454691
• PubChem ID: 165607173
• Update Time: 2025-08-05

5-bromo-2-(bromodifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(bromodifluoromethyl)pyrimidine
• 2167588-80-7
• EN300-1277735

• Inchi： 1S/C5H2Br2F2N2/c6-3-1-10-4(11-2-3)5(7,8)9/h1-2H
• InChI Key： RSCOFYVVWZEGTA-UHFFFAOYSA-N
• SMILES： BrC(C1N=CC(=CN=1)Br)(F)F

Computed Properties

• Exact Mass: 287.85323g/mol
• Monoisotopic Mass: 285.85528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.8Ų

Additional information on 5-bromo-2-(bromodifluoromethyl)pyrimidine

Introduction to 5-bromo-2-(bromodifluoromethyl)pyrimidine (CAS No. 2167588-80-7)

5-bromo-2-(bromodifluoromethyl)pyrimidine, identified by its CAS number 2167588-80-7, is a significant compound in the field of pharmaceutical and agrochemical research. This heterocyclic aromatic compound features a pyrimidine core substituted with bromine and bromodifluoromethyl groups, making it a versatile intermediate in synthetic chemistry. The unique structural attributes of this molecule contribute to its utility in developing novel bioactive agents.

The compound's molecular structure, characterized by the presence of bromine and bromodifluoromethyl substituents, enables it to participate in various chemical reactions such as nucleophilic substitution and cross-coupling processes. These reactions are fundamental in constructing complex molecular frameworks, which are essential for creating pharmacologically relevant molecules. The pyrimidine ring itself is a privileged scaffold in medicinal chemistry, frequently incorporated into drugs due to its ability to interact with biological targets effectively.

In recent years, the demand for innovative therapeutic agents has driven extensive research into pyrimidine derivatives. Among these, 5-bromo-2-(bromodifluoromethyl)pyrimidine has garnered attention for its potential in drug discovery. Its reactivity allows for the facile introduction of diverse functional groups, facilitating the synthesis of analogues with tailored biological activities. This flexibility makes it a valuable building block for medicinal chemists seeking to develop new treatments for various diseases.

One of the most compelling aspects of 5-bromo-2-(bromodifluoromethyl)pyrimidine is its role in the development of antiviral and anticancer agents. The bromine substituents enhance electrophilicity, making the molecule susceptible to reactions with nucleophiles such as amines and thiols. These interactions are pivotal in forming covalent bonds with biological targets, which can modulate cellular processes. For instance, studies have demonstrated its utility in generating inhibitors that target viral polymerases or kinases involved in cancer progression.

The incorporation of the bromodifluoromethyl group adds an additional layer of reactivity, enabling further functionalization through palladium-catalyzed cross-coupling reactions. This capability is particularly useful in constructing biaryl structures, which are prevalent in many pharmacologically active compounds. The ability to derivatize 5-bromo-2-(bromodifluoromethyl)pyrimidine into more complex molecules underscores its importance as a synthetic intermediate.

Recent advancements in synthetic methodologies have further highlighted the significance of this compound. For example, transition-metal-catalyzed reactions have been optimized to improve yields and selectivity when incorporating functional groups onto the pyrimidine core. These improvements have made it possible to access previously inaccessible derivatives more efficiently, accelerating the drug discovery pipeline.

The agrochemical sector has also benefited from the versatility of 5-bromo-2-(bromodifluoromethyl)pyrimidine. Its structural features allow for the development of novel pesticides and herbicides that target specific enzymatic pathways in pests or weeds. By leveraging its reactivity, researchers can design molecules that disrupt vital biological processes while minimizing environmental impact.

In conclusion, 5-bromo-2-(bromodifluoromethyl)pyrimidine (CAS No. 2167588-80-7) is a multifaceted compound with broad applications in pharmaceutical and agrochemical research. Its unique structural attributes and reactivity make it an indispensable tool for synthetic chemists striving to develop innovative bioactive agents. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical biology and drug discovery efforts.